1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(4-ethynylphenyl)methyl]-N-(6-phenoxypyridin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H25N3O2/c1-2-20-8-10-21(11-9-20)19-29-16-14-22(15-17-29)26(30)28-23-12-13-25(27-18-23)31-24-6-4-3-5-7-24/h1,3-13,18,22H,14-17,19H2,(H,28,30)
• InChI Key: XILCLZKCMATHRS-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NC3=CN=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol

Description

1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. Compound A is a selective inhibitor of a specific protein, which plays a crucial role in the regulation of various cellular processes.

Mechanism of Action

The mechanism of action of 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A involves the selective inhibition of a specific protein called TRPC6. TRPC6 is a calcium-permeable ion channel that plays a crucial role in the regulation of various cellular processes, including cell growth, proliferation, and survival. Inhibition of TRPC6 by 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A leads to the suppression of cancer cell growth and induces apoptosis. Furthermore, studies have shown that 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A also has anti-inflammatory and neuroprotective effects, which are also mediated by the inhibition of TRPC6.
Biochemical and Physiological Effects
1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A has been shown to have several biochemical and physiological effects. Studies have shown that 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A selectively inhibits TRPC6, which leads to the suppression of cancer cell growth and induces apoptosis. Furthermore, 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A has been shown to have anti-inflammatory and neuroprotective effects, which are also mediated by the inhibition of TRPC6. However, the exact biochemical and physiological effects of 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A are still under investigation.

Advantages and Limitations for Lab Experiments

1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. Furthermore, it has high selectivity and potency, which makes it an ideal tool compound for studying the role of TRPC6 in various cellular processes. However, 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A also has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. Furthermore, its mechanism of action is still not fully understood, which can make it challenging to interpret some experimental results.

Future Directions

There are several future directions for research on 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A. One area of research is to investigate its potential therapeutic applications in various cancers, inflammation, and neurodegenerative disorders. Furthermore, studies are needed to understand the exact mechanism of action of 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A and its effects on various cellular processes. Additionally, research is needed to develop more potent and selective inhibitors of TRPC6, which can be used as potential therapeutic agents. Finally, studies are needed to investigate the safety and toxicity of 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A in preclinical and clinical trials.
Conclusion
In conclusion, 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. It selectively inhibits TRPC6, which plays a crucial role in the regulation of various cellular processes. 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. However, its exact mechanism of action and biochemical and physiological effects are still under investigation. 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A has several advantages for lab experiments, but it also has some limitations. Finally, there are several future directions for research on 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A, including investigating its potential therapeutic applications, developing more potent and selective inhibitors of TRPC6, and investigating its safety and toxicity in preclinical and clinical trials.

Synthesis Methods

The synthesis of 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A involves several steps, including the preparation of key intermediates, coupling reactions, and purification steps. The synthesis begins with the preparation of 4-ethynylbenzylamine, which is then reacted with 6-bromo-3-pyridinol to form the key intermediate. The intermediate is then coupled with piperidinecarboxylic acid to produce 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A. The final product is purified using various chromatographic techniques to obtain a pure compound.

Scientific Research Applications

1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A selectively inhibits a specific protein, which is overexpressed in various cancers. This protein plays a crucial role in the regulation of cellular processes, including cell growth, proliferation, and survival. Inhibition of this protein by 1-(4-ethynylbenzyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide A leads to the suppression of cancer cell growth and induces apoptosis.